4,5-Dibromo-2-furoic acid
Overview
Description
4,5-Dibromo-2-furoic acid (DBFA) is a dibrominated derivative of furoic acid. It is a colorless solid with a molecular formula of C4H2Br2O3. DBFA is a versatile organic compound that has been studied for its various applications in the scientific research field. In particular, DBFA has been used in the synthesis of various chemical compounds, as well as for its biochemical and physiological effects.
Scientific Research Applications
Marine Sponge Metabolites : 4,5-dibromopyrrole-2-carboxylic acid, derived from marine sponges, impacts cellular calcium signals, potentially serving as a feeding deterrent to fish (Bickmeyer et al., 2005).
Chemical Synthesis : A study by Masamune, Ono, and Matsue (1975) presents a method for synthesizing 5-substituted 2,5-dihydro-2-furoic acids, which exhibit interesting spectroscopic properties (Masamune et al., 1975).
Biopolymer Production : Furoic acid derivatives like 2,5-furandicarboxylic acid (FDCA) are being researched as sustainable alternatives to petroleum-derived components in biopolymers. Studies by Dick et al. (2017) and Yuan et al. (2019) focus on efficient production processes for FDCA, which can replace terephthalic acid in materials like polyethylene terephthalate (Dick et al., 2017); (Yuan et al., 2019).
Biomass Utilization : Zhang et al. (2017) and Wierckx et al. (2011) discuss the conversion of biomass-derived materials into valuable compounds like FDCA, highlighting the potential for renewable alternatives in the polymer industry and biodetoxification applications (Zhang et al., 2017); (Wierckx et al., 2011).
Photocatalysis : Burguete et al. (2010) explored the use of photocatalysts for the oxidation of 2-furoic acid, offering potential for efficient chemical conversions (Burguete et al., 2010).
Sustainable Chemistry : A sustainable route for producing furan-2,5-dicarboxylic acid from 2-furoic acid and CO2 is presented by Wang et al. (2021), emphasizing green chemistry applications (Wang et al., 2021).
Health and Safety : The potential carcinogenicity and genotoxicity of 5-Nitro-2-furoic acid, a related compound, are discussed by Abdollahi and Baeeri (2014), highlighting concerns in research laboratories (Abdollahi & Baeeri, 2014).
Complexation Studies : The binding properties of 2-furoic acid with thorium(IV) were investigated by Bismondo et al. (2002), contributing to the understanding of complexation behavior in solutions (Bismondo et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4,5-Dibromo-2-furoic acid is the respiratory system . .
Mode of Action
It has been used in a study of the effect of a furanyl halo-substituent on the intramolecular diels-alder reaction between the furan ring system and a pendant allylamide . The yield of the cycloaddition is improved with a C-5 bromide vs -chloro or -unsubstituted furan .
Biochemical Pathways
Its use in the study of the diels-alder reaction suggests it may influence pathways involving furan ring systems .
Pharmacokinetics
Safety data sheets suggest that exposure can lead to skin and eye irritation, and may cause respiratory irritation , indicating that it can be absorbed through the skin, eyes, and respiratory tract.
Result of Action
It is known to cause skin and eye irritation, and may cause respiratory irritation .
Action Environment
Safety precautions suggest that it should be handled in a well-ventilated area, indicating that air circulation may influence its stability or action .
Biochemical Analysis
Biochemical Properties
It is known that the compound has been used in studies of the intramolecular Diels-Alder reaction
Cellular Effects
It is known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Molecular Mechanism
It is known that the compound has been used in studies of the intramolecular Diels-Alder reaction .
Temporal Effects in Laboratory Settings
It is known that the compound is a solid substance with a melting point of 169-173 °C .
properties
IUPAC Name |
4,5-dibromofuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2O3/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHUVICYZDBUMIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1Br)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60400663 |
Source
|
| Record name | 4,5-Dibromo-2-furoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60400663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2434-03-9 |
Source
|
| Record name | 4,5-Dibromo-2-furoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60400663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-Dibromo-2-furoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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